Cas no 1333524-10-9 (piperazin-1-yl(thieno[3,2-b]furan-5-yl)methanone;hydrochloride)

• Product Name: piperazin-1-yl(thieno[3,2-b]furan-5-yl)methanone;hydrochloride
• CAS No: 1333524-10-9
• MF: C₁₁H₁₃ClN₂O₂S
• MW: 272.751120328903
• CID: 4588799
• Update Time: 2025-11-01

piperazin-1-yl(thieno[3,2-b]furan-5-yl)methanone;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-{thieno[3,2-b]furan-5-carbonyl}piperazine hydrochloride
• piperazin-1-yl(thieno[3,2-b]furan-5-yl)methanone;hydrochloride

• Inchi： 1S/C11H12N2O2S.ClH/c14-11(13-4-2-12-3-5-13)10-7-8-9(16-10)1-6-15-8;/h1,6-7,12H,2-5H2;1H
• InChI Key： GCQYJEWPLCGERM-UHFFFAOYSA-N
• SMILES： C(N1CCNCC1)(C1SC2C=COC=2C=1)=O.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxamides

Additional information on piperazin-1-yl(thieno[3,2-b]furan-5-yl)methanone;hydrochloride

Introduction to Piperazin-1-yl(thieno[3,2-b]furan-5-yl)methanone;hydrochloride (CAS No. 1333524-10-9)

Piperazin-1-yl(thieno[3,2-b]furan-5-yl)methanone;hydrochloride, a compound with the CAS number 1333524-10-9, represents a significant advancement in the field of medicinal chemistry. This compound belongs to a class of molecules that exhibit remarkable potential in various biological and pharmacological applications. The structural framework of piperazin-1-yl(thieno[3,2-b]furan-5-yl)methanone incorporates both piperazine and thieno[3,2-b]furan moieties, which are known for their diverse pharmacological activities.

The piperazine moiety is a heterocyclic organic compound that features a six-membered ring containing two nitrogen atoms. It is widely recognized for its role in drug design due to its ability to form hydrogen bonds and interact with biological targets. In contrast, the thieno[3,2-b]furan scaffold is a fused bicyclic system consisting of a thiophene ring linked to a furan ring. This particular structure has garnered considerable attention in recent years due to its unique electronic properties and biological activity.

The hydrochloride salt form of this compound enhances its solubility and bioavailability, making it more suitable for pharmaceutical applications. This modification is particularly crucial in drug development, as it ensures that the active pharmaceutical ingredient (API) can be effectively absorbed and utilized by the body.

Recent research has highlighted the potential of piperazin-1-yl(thieno[3,2-b]furan-5-yl)methanone;hydrochloride in the treatment of various diseases. Studies have demonstrated its efficacy in inhibiting specific enzymes and receptors that are implicated in conditions such as cancer, inflammation, and neurological disorders. The compound's ability to interact with these targets makes it a promising candidate for further development into therapeutic agents.

In the realm of oncology, piperazin-1-yl(thieno[3,2-b]furan-5-yl)methanone has shown promise as an inhibitor of kinases and other enzymes that play a critical role in tumor growth and progression. Preclinical studies have indicated that this compound can effectively disrupt signaling pathways that are essential for cancer cell survival and proliferation. These findings have sparked interest in exploring its potential as a single-agent therapy or in combination with existing treatments.

Beyond oncology, this compound has also been investigated for its anti-inflammatory properties. Chronic inflammation is a hallmark of many diseases, including autoimmune disorders and metabolic syndromes. By targeting key inflammatory pathways, piperazin-1-yl(thieno[3,2-b]furan-5-yl)methanone;hydrochloride may offer a novel approach to managing these conditions. Preliminary studies have suggested that it can modulate the activity of cytokines and other mediators of inflammation, thereby reducing systemic inflammation.

The neurological potential of this compound is another area of active investigation. Neurodegenerative diseases such as Alzheimer's and Parkinson's are characterized by the accumulation of misfolded proteins and oxidative stress. Research has indicated that piperazin-1-yl(thieno[3,2-b]furan-5-yl)methanone can interact with these pathological processes, potentially offering neuroprotective effects. Further studies are needed to fully elucidate its mechanisms of action in the central nervous system.

The synthesis and characterization of piperazin-1-yl(thieno[3,2-b]furan-5-yl)methanone;hydrochloride have been refined through advanced chemical methodologies. Techniques such as multi-step organic synthesis and crystallographic analysis have been employed to ensure the purity and stability of the compound. These efforts are crucial for ensuring that subsequent pharmacological studies yield reliable and reproducible results.

The development of new pharmaceuticals relies heavily on the availability of high-quality starting materials and intermediates. The synthesis of this compound involves multiple steps, each requiring careful optimization to achieve high yields and minimal byproducts. Advances in synthetic chemistry have enabled the efficient production of complex molecules like this one, making it more feasible for large-scale pharmaceutical applications.

In conclusion, piperazin-1-yl(thieno[3,2-b]furan-5-yl)methanone;hydrochloride represents a significant advancement in medicinal chemistry with broad applications in human health. Its unique structural features and demonstrated biological activity make it a valuable tool for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in the discovery and development of new therapies.